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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for the solid-phase

extraction (SPE) of penicillic acid from various matrices. Penicillic acid, a mycotoxin

produced by several species of Aspergillus and Penicillium fungi, is a potential contaminant in

food and feed, necessitating reliable methods for its detection and quantification.[1][2] Solid-

phase extraction is a widely used technique for sample clean-up and concentration prior to

chromatographic analysis.

Principles of Solid-Phase Extraction for Penicillic
Acid
Solid-phase extraction is a chromatographic technique used to isolate analytes from a complex

mixture. The general process involves four steps: conditioning the sorbent, loading the sample,

washing away impurities, and eluting the analyte of interest. The choice of sorbent and solvents

is critical and depends on the physicochemical properties of penicillic acid and the sample

matrix. For penicillic acid, which is a moderately polar compound, reversed-phase SPE is

commonly employed, utilizing a nonpolar stationary phase (e.g., C18) and a polar mobile

phase.
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Quantitative Data Summary
The following table summarizes the performance of various SPE methods for the determination

of penicillic acid in different matrices, as reported in the scientific literature.

Matrix
SPE
Sorbent

Extracti
on
Solvent

Analytic
al
Method

Recover
y (%)

LOD LOQ
Referen
ce

Fruits

MWCNTs

, PSA,

C18

Ethyl

Acetate

HPLC-

MS/MS

72.9 -

102.2
- - [2]

Plasma

- (Liquid-

Liquid

Extractio

n)

Chlorofor

m
HPLC 89 - 98 5 ng - [1]

Urine &

Bile

- (Liquid-

Liquid

Extractio

n)

Chlorofor

m
HPLC 92 - 105 5 ng - [1]

Cereals
Dispersiv

e SPE

Acetonitri

le-based

GC-

MS/MS

74.2 -

109.5

0.02 - 1

µg/kg

0.1 - 2

µg/kg
[3]

Porcine

Muscle

Agilent

SampliQ

OPT

Acetonitri

le/Water

HPLC-

MS/MS

43.6 -

105.7 (for

various

penicillin

s)

- - [4]

LOD: Limit of Detection; LOQ: Limit of Quantification; MWCNTs: Multi-walled Carbon

Nanotubes; PSA: Primary Secondary Amine.

Experimental Protocols
Below are detailed protocols for the solid-phase extraction of penicillic acid from two common

matrices: fruits and cereals. These protocols are synthesized from established methods and
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should be optimized for specific laboratory conditions and instrumentation.

Protocol 1: Modified QuEChERS and SPE for Penicillic
Acid in Fruits
This protocol is based on a quick, easy, cheap, effective, rugged, and safe (QuEChERS)

extraction method followed by a dispersive SPE clean-up.[2]

1. Materials and Reagents

Homogenizer or blender

Centrifuge and centrifuge tubes (50 mL)

SPE cartridges: Multi-walled carbon nanotubes (MWCNTs), primary secondary amine (PSA),

and octadecyl silane (C18)

Ethyl acetate (HPLC grade)

Acetonitrile (HPLC grade)

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Vortex mixer

Nitrogen evaporator

2. Sample Preparation and Extraction

Weigh 10 g of the homogenized fruit sample into a 50 mL centrifuge tube.

Add 10 mL of ethyl acetate.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Vortex vigorously for 1 minute.
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Centrifuge at 4000 rpm for 5 minutes.

Collect the upper ethyl acetate layer.

3. Dispersive SPE Clean-up

Transfer 1 mL of the ethyl acetate extract into a 2 mL microcentrifuge tube containing 50 mg

of PSA, 50 mg of C18, and 7.5 mg of MWCNTs.

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Collect the supernatant.

4. Final Preparation for Analysis

Evaporate the cleaned extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for

HPLC or GC analysis.

Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

Protocol 2: Solid-Phase Extraction for Penicillic Acid in
Cereals
This protocol describes a general procedure for the extraction and clean-up of penicillic acid
from cereal matrices.[3]

1. Materials and Reagents

Grinder or mill

Shaker

Centrifuge and centrifuge tubes (50 mL)
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SPE cartridges (e.g., C18 or polymeric sorbent)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Methanol (HPLC grade)

Vortex mixer

Nitrogen evaporator

2. Sample Preparation and Extraction

Grind the cereal sample to a fine powder.

Weigh 5 g of the ground sample into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile/water (80:20, v/v) with 0.1% formic acid.

Shake vigorously for 30 minutes.

Centrifuge at 5000 rpm for 10 minutes.

Collect the supernatant.

3. Solid-Phase Extraction (SPE) Clean-up

Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of

water through it.

Loading: Load 5 mL of the supernatant onto the conditioned SPE cartridge at a slow, steady

flow rate (approx. 1-2 mL/min).

Washing: Wash the cartridge with 5 mL of water to remove polar interferences.

Drying: Dry the cartridge under vacuum or by passing air through it for 5-10 minutes.
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Elution: Elute the penicillic acid with 5 mL of methanol or another suitable organic solvent.

4. Final Preparation for Analysis

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for

analysis.

Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection into the

analytical instrument.

Visualizing the Workflow
The following diagrams illustrate the logical flow of the solid-phase extraction protocols.
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Homogenized Fruit Sample (10g)

Add Ethyl Acetate, MgSO4, NaCl
Vortex & Centrifuge

Collect Ethyl Acetate Extract

Dispersive SPE Clean-up
(PSA, C18, MWCNTs)

Collect Supernatant

Evaporate to Dryness

Reconstitute & Filter

Analysis (HPLC/GC-MS)

Click to download full resolution via product page

Caption: Workflow for Penicillic Acid Extraction from Fruits.
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Ground Cereal Sample (5g)

Add Acetonitrile/Water & Formic Acid
Shake & Centrifuge

Collect Supernatant

SPE Clean-up
(Condition, Load, Wash, Elute)

Collect Eluate

Evaporate to Dryness

Reconstitute & Filter

Analysis (HPLC/GC-MS)

Click to download full resolution via product page

Caption: Workflow for Penicillic Acid Extraction from Cereals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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